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Compound of Interest

Compound Name: Thiochromanone 1,1-dioxide

Cat. No.: B096564

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive analysis of the spectroscopic
properties of Thiochromanone 1,1-dioxide. The information presented herein is crucial for the
identification, characterization, and quantitative analysis of this compound, which serves as a
valuable scaffold in medicinal chemistry and drug development. Thiochromanone derivatives
have demonstrated a wide range of biological activities, including antifungal and anticancer
properties.[1][2]

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from various spectroscopic
techniques for Thiochromanone 1,1-dioxide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: *H NMR Spectroscopic Data for Thiochromanone 1,1-dioxide (500 MHz, CDCI3)[3]
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Coupling

Chemical Shift L Number of .
Multiplicity Constant (J) Assignment
(6) ppm Protons
Hz
8.13 d 0.6 1H Ar-H
8.02 d 7.8 1H Ar-H
7.83 dt 1.0,7.6 1H Ar-H
7.75 t 8.0 1H Ar-H
3.70 d 6.6 2H -CH2-
3.43 d 6.7 2H -S02-CHz-

Table 2: 13C NMR Spectroscopic Data for Thiochromanone 1,1-dioxide (125 MHz, CDCI3)[3]

Chemical Shift (8) ppm Assighment
190.23 C=0

141.35 Ar-C

135.00 Ar-C

133.44 Ar-C

130.24 Ar-C

128.85 Ar-C

123.67 Ar-C

49.23 -CH2-

36.71 -S02-CHz-

Infrared (IR) Spectroscopy

While specific experimental IR data for Thiochromanone 1,1-dioxide is not readily available in
the cited literature, data for the closely related Thiochroman-4-one 1-oxide provides valuable
comparative insights.[3]
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Table 3: IR Spectroscopic Data for Thiochroman-4-one 1-oxide[3]

Wavenumber (cm~?) Assignment

3059 C-H stretch (aromatic)
1680 C=0 stretch (ketone)
1569 C=C stretch (aromatic)
1026 S=0 stretch

777 C-H bend (aromatic)

Based on the structure of Thiochromanone 1,1-dioxide, the IR spectrum is expected to show
characteristic absorption bands for the carbonyl group (C=0) of the ketone, the sulfone group
(SO2), and the aromatic ring. The C=0 stretching vibration is typically observed in the range of
1680-1700 cm~1, The asymmetric and symmetric stretching vibrations of the SOz group are
expected to appear in the regions of 1350-1300 cm~* and 1160-1120 cm™1, respectively.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Experimental UV-Vis spectroscopic data for Thiochromanone 1,1-dioxide is not available in
the reviewed literature. Generally, compounds with this chromophoric system are expected to
exhibit absorption bands in the UV region, arising from 11— 11* and n - 1t* electronic transitions
of the aromatic ring and the carbonyl group.

Mass Spectrometry (MS)

Detailed mass spectrometry data for Thiochromanone 1,1-dioxide is not explicitly provided in
the search results. However, based on its molecular weight (196.22 g/mol ), the molecular ion
peak [M]* would be expected at m/z 196. Fragmentation patterns would likely involve the loss
of SOz (64 u) and CO (28 u).

Experimental Protocols
Synthesis of Thiochromanone 1,1-dioxide[3]

Thiochroman-4-one is dissolved in a 1:1:1 (v/v/v) mixture of methanol, water, and acetone. To
this solution, oxone is added, and the reaction mixture is stirred at 60 °C for 12 hours. The
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reaction progress is monitored by Thin Layer Chromatography (TLC). Upon completion, a cold
saturated brine solution is added, and the product is extracted with dichloromethane. The
combined organic layers are dried over anhydrous sodium sulfate, and the solvent is
evaporated under reduced pressure to yield Thiochromanone 1,1-dioxide as a whitish solid.

Thiochroman-4-one

Brine wash,
Oxone Stir at 60°C, 12h —>>| DCM extraction, Thiochromanone 1,1-dioxide
/ Drying (Naz2S0Oa)

MeOH/H20/Acetone (1:1:1)

Click to download full resolution via product page

Synthesis of Thiochromanone 1,1-dioxide.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded on a
500 MHz spectrometer using deuterated chloroform (CDCls) as the solvent and
tetramethylsilane (TMS) as an internal standard.

Infrared (IR) Spectroscopy: The IR spectrum can be obtained using a Fourier Transform
Infrared (FTIR) spectrometer. The sample can be prepared as a KBr pellet or analyzed as a
thin film on a salt plate (e.g., NaCl or KBr).

Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis absorption spectrum is recorded using a
double-beam spectrophotometer. The sample is dissolved in a suitable UV-transparent solvent,
such as ethanol or acetonitrile, and placed in a quartz cuvette.

Mass Spectrometry (MS): Mass spectra can be obtained using an electron ionization (EI) or
electrospray ionization (ESI) mass spectrometer. The sample is introduced directly or after
chromatographic separation.
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Synthesis

Synthesis of Thiochromanone 1,1-dioxide
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General workflow for synthesis and analysis.

Biological Activity and Signaling Pathways

Derivatives of the thiochromanone scaffold have shown promising biological activities, including
antifungal and anticancer effects.[1][2] The mechanism of action for vinyl sulfone-containing
thiochromanone derivatives against Leishmania is suggested to involve the inhibition of
cysteine proteases.[3] In the context of cancer, thiochromanone derivatives are being
investigated as potential selective estrogen receptor degraders (SERDS) for the treatment of
endocrine-resistant breast cancer.[4] While the precise signaling pathways for
Thiochromanone 1,1-dioxide are not yet fully elucidated, the core structure represents a key
pharmacophore for the design of novel therapeutic agents. Further research is warranted to
explore its specific molecular targets and mechanisms of action.
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Biological activities of thiochromanone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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